Cas no 893643-18-0 (Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate)
893643-18-0 structure
Product Name:Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate
CAS No:893643-18-0
MF:C7H7F3O4
MW:212.123293161392
MDL:MFCD08559044
CID:1941281
PubChem ID:19576760
Update Time:2024-12-09
Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate
- Ethyl 5,5,5-Trifluoro-2,4-dioxo-pentanoate
- trifluoroacetylpyruvate d'ethyle
- STK350528
- AG-C-11288
- SBB023366
- CTK6F3406
- 5,5,5-TRIFLUORO-2,4-DIOXOPENTANOIC ACID ETHYL ESTER
- 5,5,5-trifluoro-2,4-dioxo-pentanoic acid ethyl ester
- C7H7F3O4
- Pentanoic acid, 5,5,5-trifluoro-2,4-dioxo-, ethyl ester
- ZFRNSFONDYEARZ-UHFFFAOYSA-N
- AK190852
- Z3458
- ST45123320
- A19273
- 5,5,5-Trifluoro-2,4-d
- CS-0097346
- EN300-104057
- SCHEMBL1667402
- ethyl5,5,5-trifluoro-2,4-dioxopentanoate
- D70810
- SY046439
- DS-10018
- DTXSID60598872
- 893643-18-0
- AKOS000313105
- DB-078395
- MFCD08559044
-
- MDL: MFCD08559044
- Inchi: 1S/C7H7F3O4/c1-2-14-6(13)4(11)3-5(12)7(8,9)10/h2-3H2,1H3
- InChI Key: ZFRNSFONDYEARZ-UHFFFAOYSA-N
- SMILES: O=C(C(CC(C(F)(F)F)=O)=O)OCC
Computed Properties
- Exact Mass: 212.03
- Monoisotopic Mass: 212.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4
- XLogP3: 1.3
Experimental Properties
- Density: 1.341
- Boiling Point: 198.05°C at 760 mmHg
- Flash Point: 71.856°C
- Refractive Index: 1.381
Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM255619-1g |
Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-18-0 | 95% | 1g |
$234 | 2021-08-04 | |
| Chemenu | CM255619-5g |
Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-18-0 | 95% | 5g |
$701 | 2021-08-04 | |
| Chemenu | CM255619-10g |
Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-18-0 | 95% | 10g |
$1169 | 2021-08-04 | |
| Chemenu | CM255619-25g |
Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-18-0 | 95% | 25g |
$2104 | 2021-08-04 | |
| TRC | E679705-50mg |
Ethyl 5,5,5-Trifluoro-2,4-Dioxopentanoate |
893643-18-0 | 50mg |
$110.00 | 2023-05-18 | ||
| TRC | E679705-100mg |
Ethyl 5,5,5-Trifluoro-2,4-Dioxopentanoate |
893643-18-0 | 100mg |
$178.00 | 2023-05-18 | ||
| TRC | E679705-250mg |
Ethyl 5,5,5-Trifluoro-2,4-Dioxopentanoate |
893643-18-0 | 250mg |
$282.00 | 2023-05-18 | ||
| TRC | E679705-500mg |
Ethyl 5,5,5-Trifluoro-2,4-Dioxopentanoate |
893643-18-0 | 500mg |
$454.00 | 2023-05-18 | ||
| TRC | E679705-1g |
Ethyl 5,5,5-Trifluoro-2,4-Dioxopentanoate |
893643-18-0 | 1g |
$ 600.00 | 2022-06-02 | ||
| TRC | E679705-2.5g |
Ethyl 5,5,5-Trifluoro-2,4-Dioxopentanoate |
893643-18-0 | 2.5g |
$1407.00 | 2023-05-18 |
Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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